N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3,4-dichlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3,4-dichlorobenzamide, also known as TDPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. TDPB is a small molecule that has been shown to have promising effects on various biological systems, including the nervous system, the immune system, and the cardiovascular system.
Scientific Research Applications
Synthesis and Biomedical Applications
Compounds featuring the thiadiazolyl piperidine core structure have been synthesized and evaluated for their potential in various biomedical applications. For example, Abdelmajeid et al. (2017) synthesized a series of novel scaffolds combining thiadiazolyl with piperidine and other heterocycles, evaluating their antimicrobial activities against a range of gram-positive and gram-negative bacteria and fungi. These compounds demonstrated significant antimicrobial properties, indicating their potential for development into new antimicrobial agents (Abdelmajeid, Amine, & Hassan, 2017).
Antitumor and Antioxidant Potential
The antitumor and antioxidant properties of 1,3,4-thiadiazoles, including derivatives that may resemble N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3,4-dichlorobenzamide, have been explored. Hamama et al. (2013) synthesized N-substituted-2-amino-1,3,4-thiadiazoles and evaluated their cytotoxicity and antioxidant activities, revealing promising results for their application in cancer therapy and as antioxidants (Hamama, Gouda, Badr, & Zoorob, 2013).
Antibacterial Agents
The synthesis of acetylenic derivatives of substituted 1,3,4-thiadiazoles has been reported by Tamer and Qassir (2019), highlighting their potential as antibacterial agents. These compounds were evaluated for their antibacterial and antifungal activities, demonstrating effectiveness in inhibiting microbial growth, thus offering a basis for the development of new antibacterial drugs (Tamer & Qassir, 2019).
Structural Studies and Chemical Properties
Structural studies have been conducted to elucidate the properties and potential applications of thiadiazole derivatives. Ismailova et al. (2014) reported on the synthesis and crystal structure of a thiadiazole compound, providing insights into its chemical behavior and interaction potentials, which could inform further research and development in material science and pharmacology (Ismailova, Okmanov, Ziyaev, Shakhidoyatov, & Tashkhodjaev, 2014).
properties
IUPAC Name |
3,4-dichloro-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N4OS/c15-11-2-1-9(7-12(11)16)14(21)18-10-3-5-20(6-4-10)13-8-17-22-19-13/h1-2,7-8,10H,3-6H2,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJIWILBBWAPLMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C2=CC(=C(C=C2)Cl)Cl)C3=NSN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.